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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B081985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Heptyloxyphenol, a significant organic compound with applications in various research fields.
The information is presented to be a valuable resource for laboratory work and drug
development, with a focus on quantitative data, experimental methodologies, and the
visualization of related biological and experimental processes.

Physical and Chemical Properties of 4-
Heptyloxyphenol

4-Heptyloxyphenol is an aromatic ether that presents as a white to light beige crystalline
powder or an off-white powder.[1][2][3] Depending on its purity and the ambient temperature, it
can also appear as a colorless to pale yellow liquid or solid.[4] Its chemical structure consists of
a phenol group substituted with a heptyloxy group at the para position. This structure imparts
hydrophobic properties due to the long alkyl chain, making it soluble in organic solvents and
insoluble in water.[1][4]

Table 1: Summary of Physical Properties of 4-Heptyloxyphenol
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Property Value Source(s)
Molecular Formula C13H2002 [1112][4115116]
Molecular Weight 208.3 g/mol [1][6]
Melting Point 60-65 °C [LI2103117118]
- ) 307.5-312 °C (some values
Boiling Point ] [L112]131[71[8]
are estimates)
Off-white to light beige
Appearance [11[2][3]

crystalline powder

Solubility in Water

Insoluble

[1]

Solubility in DMSO

> 10 mM; 100 mg/mL (480.08
mM)

(2118l

Partition Coefficient (LogP)

4.01-4.54

[1]9]

pKa

9.93 - 10.35 (Predicted)

[2103]071[8][°]

Density

0.9962 g/cm? (rough estimate)

(21318l

Refractive Index

1.4860 (estimate)

[213]718]

Flash Point

144.8 °C

[7]

Vapor Pressure

0.000123 mmHg at 25 °C

[7]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical

properties of solid organic compounds like 4-Heptyloxyphenol.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.[2] A pure compound

typically melts over a narrow range of 1-2°C.[10]

o Sample Preparation: A small amount of dry, finely powdered 4-Heptyloxyphenol is packed

into a capillary tube, sealed at one end, to a height of 1-2 mm.[4][7]
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o Apparatus: The capillary tube is attached to a thermometer and placed in a heating bath
(such as a Thiele tube filled with mineral oil or a digital melting point apparatus).[2][7]

e Procedure: The sample is heated slowly, at a rate of approximately 1-2°C per minute, as the
temperature approaches the expected melting point.[2]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the range.[2][3]

Boiling Point Determination (Thiele Tube Method)

For compounds that are liquid at or near room temperature or for which a boiling point is
required, the Thiele tube method is a common microscale technique.

e Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a
small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test
tube with the open end submerged in the liquid.

o Apparatus: The test tube assembly is attached to a thermometer and placed in a Thiele tube
containing a high-boiling liquid like mineral oil.

o Procedure: The Thiele tube is heated gently. As the liquid in the test tube boils, a stream of
bubbles will emerge from the capillary tube. The heating is then discontinued.

o Data Recording: The boiling point is the temperature at which the liquid just begins to be
drawn back into the capillary tube as the apparatus cools.

Solubility Determination
Solubility tests provide information about the presence of polar or nonpolar functional groups.

e Procedure for Water Solubility: A small, measured amount of 4-Heptyloxyphenol (e.g., 25
mg) is placed in a test tube. Water (e.g., 0.75 mL) is added in small portions, and the tube is
shaken vigorously after each addition. The compound is classified as soluble or insoluble
based on whether a homogeneous solution is formed.
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e Procedure for DMSO Solubility: A similar procedure is followed using dimethyl sulfoxide
(DMSO) as the solvent. For quantitative measurements, a saturated solution is prepared,
filtered to remove undissolved solid, and the concentration of the filtrate is determined using
a technique like UV-Vis spectroscopy or HPLC.

Visualizing Molecular Interactions and Experimental
Workflows

Biological Pathway: Modulation of Steroidogenic Factor-1 (SF-1) Signaling

4-Heptyloxyphenol has been identified as a modulator of Steroidogenic Factor-1 (SF-1), a
nuclear receptor crucial for the regulation of adrenal and gonadal development and function.[2]
[3] It can act as either an agonist or an inverse agonist, influencing the transcription of genes
involved in steroidogenesis.[2][3]
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Caption: SF-1 signaling pathway and the modulatory role of 4-Heptyloxyphenol.
Experimental Workflow: Melting Point Determination

The following diagram illustrates the logical flow of the experimental protocol for determining
the melting point of a solid organic compound.
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Prepare Sample:
- Dry and powder the compound
- Pack into capillary tube (1-2mm)

'

Set up Apparatus:
- Attach capillary to thermometer
- Place in heating block/Thiele tube

:

Heat Slowly
(~1-2°C per minute)

Observe Sample

Record Ta:
First liquid appears

Continue Observing

Record Ta:
All solid has melted

Calculate Melting Range:
T1-T2

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a crystalline solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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